Cas no 146059-76-9 (Ethyl 6-oxopiperidine-3-carboxylate)

• Product Name: Ethyl 6-oxopiperidine-3-carboxylate
• CAS No: 146059-76-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD13179490
• CID: 1038218
• PubChem ID: 15386078
• Update Time: 2025-04-20

Ethyl 6-oxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-oxo-3-Piperidinecarboxylic acid ethyl ester
• Ethyl 6-oxopiperidine-3-carboxylate
• SCHEMBL8972820
• SB41965
• DB-401551
• Ethyl6-oxopiperidine-3-carboxylate
• A884558
• 146059-76-9
• DTXSID40572256
• GWORLJZWUFKLLH-UHFFFAOYSA-N
• CS-0217840
• rac 6-Oxo-piperidine-3-carboxylic acid ethyl ester
• EN300-87832
• 3-Piperidinecarboxylic acid, 6-oxo-, ethyl ester
• WFA05976
• AKOS015996817
• AT22048
• Z795248072
• MFCD13179490
• 5-Ethoxycarbonyl-2-piperidone
• rac 6-Oxo-piperidine-3-carboxylic acid ethyl ester, 98%

• MDL： MFCD13179490
• Inchi： 1S/C8H13NO3/c1-2-12-8(11)6-3-4-7(10)9-5-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： GWORLJZWUFKLLH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(CC1)=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 326.0±35.0 °C at 760 mmHg
• Flash Point: 150.9±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 6-oxopiperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids